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Abstract

N-Methyl-N-formylhydrazine (MFH), a chemical entity of significant interest in toxicology and
pharmacology, is a known carcinogen and a metabolite of gyromitrin, a toxin found in certain
species of false morel mushrooms.[1][2][3][4] This technical guide provides an in-depth
overview of the physicochemical properties, synthesis, analytical characterization, metabolic
fate, and safety considerations of MFH. The information is intended to serve as a
comprehensive resource for professionals in research, drug development, and toxicology.

Physicochemical Properties

N-Methyl-N-formylhydrazine is a colorless to light yellow oily liquid at room temperature. It is
a volatile compound soluble in water and organic solvents such as chloroform and methanol.[1]
A summary of its key physicochemical properties is presented in Table 1.
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Property Value Source(s)
IUPAC Name N-amino-N-methylformamide [2]
Synonyms 1-Formyl-1-methylhyd-razine, o
N-Methylformohydrazide, MFH

CAS Number 758-17-8 [1][5]
Molecular Formula C2HeN20 [5]
Molecular Weight 74.08 g/mol [5]
Melting Point 10.7 °C [1]
Boiling Point 143 °C [1]
Density 1.0968 g/cm3 (estimate) [6]
Water Solubility 7.84 mol/L [1]
logP (Octanol-Water) -1.60 [1]

pKa 3.12 £ 0.10 (Predicted) [7]
Colorless to Light Yellow Oily

Appearance o [6]
Liquid

Stability Volatile [6]

Note: Discrepancies in reported melting and boiling points exist in the literature. The values

presented here are from an authoritative source citing the US EPA's CompTox Chemical

Dashboard.[1]

Synthesis and Purification

Synthesis

N-Methyl-N-formylhydrazine can be synthesized by the reaction of methylhydrazine with an

excess of ethyl formate.[1][8] While specific, detailed experimental protocols from peer-

reviewed literature are not readily available, a general procedure can be outlined based on

established organic chemistry principles.
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General Synthetic Procedure:

A solution of methylhydrazine in a suitable solvent, such as ethanol, is treated with an excess
of ethyl formate. The reaction mixture is typically stirred at room temperature or gently heated
under reflux for several hours to ensure complete reaction. The progress of the reaction can be
monitored by techniques such as thin-layer chromatography (TLC). Upon completion, the
excess solvent and volatile reagents are removed under reduced pressure to yield the crude N-
Methyl-N-formylhydrazine.

A patent describes a method for producing formylhydrazines by reacting hydrazine hydrate with
ethyl formate at 0°C, suggesting that low temperatures can be employed to achieve high yields.

[9]

Purification

Purification of the crude product is essential to remove unreacted starting materials and
byproducts. A common method for purifying liquid organic compounds is fractional distillation
under reduced pressure.

General Purification Procedure:

The crude N-Methyl-N-formylhydrazine is subjected to fractional distillation under vacuum.
The distillation apparatus is carefully assembled, and the pressure is reduced to a suitable
level to allow for distillation at a temperature that avoids decomposition of the product.
Fractions are collected at different temperature ranges, and those corresponding to the boiling
point of N-Methyl-N-formylhydrazine at the given pressure are collected. The purity of the
collected fractions can be assessed by analytical techniques such as Gas Chromatography
(GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity and purity of N-Methyl-N-
formylhydrazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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H NMR and *3C NMR spectroscopy are powerful tools for elucidating the molecular structure.
While a specific experimental protocol for N-Methyl-N-formylhydrazine is not detailed in the
available search results, a representative procedure would involve dissolving a small sample of
the purified compound in a deuterated solvent (e.g., CDCIs or D20) and acquiring the spectra
on a high-field NMR spectrometer. For comparison, the *H NMR spectrum of the related
compound formylhydrazine in D20 shows a signal at 8.18 ppm, and in DMSO-de at 8.48 ppm.
[10]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. A sample of
N-Methyl-N-formylhydrazine would be analyzed, either as a neat liquid between salt plates or
as a thin film. The resulting spectrum would be expected to show characteristic absorption
bands for the N-H, C-H, and C=0 functional groups. For instance, the IR spectrum of
formylhydrazine shows characteristic peaks at 3300 cm~* (N-H), 3140 cm~! (C-H), and 1620
cm~1 (C=0).[9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the compound, further confirming its identity. In a typical procedure, a dilute solution of the
sample is introduced into the mass spectrometer. The electron ionization (EI) mass spectrum of
the related compound methylhydrazine is available in the NIST WebBook.[11] For N-Methyl-N-
formylhydrazine, the molecular ion peak would be expected at an m/z corresponding to its
molecular weight. Gas Chromatography-Mass Spectrometry (GC-MS) can be used for both
separation and identification.[12]

Metabolic Pathway and Carcinogenicity

N-Methyl-N-formylhydrazine is a known carcinogen and is of significant toxicological interest
as it is formed from the hydrolysis of gyromitrin, a toxin found in false morel mushrooms.[2][4]

Metabolic Activation

The carcinogenicity of MFH is linked to its metabolic activation, primarily by the cytochrome P-
450 enzyme system in the liver.[2] The metabolism of MFH involves oxidative processes that
lead to the formation of highly reactive intermediates, including a diazenium ion and radical
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species.[13] These reactive metabolites are capable of binding to cellular macromolecules such
as DNA, leading to genotoxicity and the initiation of cancer.[1] Both chemical and microsome-
mediated oxidation of MFH have been shown to yield formaldehyde and acetaldehyde.[13]

Below is a diagram illustrating the proposed metabolic pathway of N-Methyl-N-
formylhydrazine.
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Caption: Proposed metabolic activation pathway of N-Methyl-N-formylhydrazine.

The workflow for investigating the metabolism of N-Methyl-N-formylhydrazine in a laboratory
setting is depicted below.
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Caption: Experimental workflow for studying the in vitro metabolism of N-Methyl-N-
formylhydrazine.

Safety and Handling

N-Methyl-N-formylhydrazine is a hazardous substance and must be handled with appropriate
safety precautions. It is classified as a suspected carcinogen and is poisonous by ingestion.[6]
[7] When heated to decomposition, it emits toxic fumes of nitrogen oxides.[6][7]

Personal Protective Equipment (PPE)

When handling N-Methyl-N-formylhydrazine, appropriate personal protective equipment
should be worn, including:
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e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Lab Coat: A flame-retardant lab coat.

o Respiratory Protection: Work should be conducted in a well-ventilated fume hood to avoid
inhalation of vapors.[14][15]

Handling and Storage

 All work with N-Methyl-N-formylhydrazine should be performed within a certified chemical
fume hood.[15]

e Avoid contact with skin and eyes.[14]

o Store in a cool, dry, and well-ventilated area in a tightly sealed container, protected from light.

[6]

e |tis incompatible with strong oxidizing agents.[14]

Spills and Disposal

 In case of a small spill, absorb the material with an inert absorbent and place it in a sealed
container for disposal.

» For larger spills, evacuate the area and contact environmental health and safety personnel.

o Waste N-Methyl-N-formylhydrazine should be disposed of as hazardous waste in
accordance with local, state, and federal regulations.[7] Do not dispose of it down the drain.

Conclusion

N-Methyl-N-formylhydrazine is a compound of considerable toxicological importance. This
guide has provided a detailed overview of its physicochemical properties, general synthetic and
analytical procedures, metabolic pathway leading to its carcinogenicity, and essential safety
and handling information. A thorough understanding of these aspects is crucial for researchers
and professionals working with this compound or in related fields. Further research into
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detailed reaction mechanisms and the development of specific analytical protocols will continue

to enhance our knowledge of this hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Methyl-N-formylhydrazine: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129408#physicochemical-properties-of-n-methyl-n-
formylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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